Cas no 1181973-93-2 ({N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid)

• Product Name: {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid
• CAS No: 1181973-93-2
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 5527884
• Update Time: 2025-06-26

{N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid

• Inchi： 1S/C11H15NO4S/c1-9-5-3-4-6-10(9)7-12(8-11(13)14)17(2,15)16/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key： RCGUNTXKUJOSJT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CC1=CC=CC=C1C)S(C)(=O)=O

Additional information on {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid

Professional Introduction to {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic Acid (CAS No: 1181973-93-2)

{N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid}, with the CAS number 1181973-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and molecular biology. The presence of a {methyl} group attached to a {phenyl} ring, combined with a {methanesulfonamido} moiety and an {acetic acid} side chain, contributes to its distinctive chemical profile and potential biological activity.

The structural framework of {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid is characterized by its aromaticity and the presence of multiple functional groups. The {phenyl} ring, substituted with a {methyl} group, enhances its hydrophobicity and influences its interaction with biological targets. The {methanesulfonamido} group introduces a polar, negatively charged region, which can participate in hydrogen bonding and ionic interactions, thereby affecting the compound's solubility and binding affinity. Additionally, the terminal {acetic acid} moiety provides a carboxylic acid functionality, further expanding its potential roles in biochemical processes.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of an aromatic core with sulfonamide and carboxylic acid functionalities has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, derivatives of sulfonamides have been widely studied for their therapeutic potential due to their ability to modulate enzyme activity and receptor binding. Similarly, carboxylic acids are known for their role in metabolic pathways and their capacity to act as proton donors or acceptors.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules that can selectively interact with biological targets. The structural features of {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid make it an intriguing candidate for further investigation. The aromatic ring can serve as a scaffold for designing small molecules that mimic natural products or known drugs, while the sulfonamide and carboxylic acid groups provide opportunities for fine-tuning binding interactions. This compound's potential to serve as a lead structure for drug development has prompted several studies aimed at identifying its biological activities and mechanisms of action.

One notable area of research involves the exploration of {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid as a modulator of enzyme function. Enzymes play crucial roles in numerous biological pathways, and their inhibition or activation can lead to therapeutic effects. The sulfonamide moiety is particularly interesting in this context, as it has been shown to interact with active sites of enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase. By studying the interactions between this compound and target enzymes, researchers aim to identify new inhibitors or activators that could have applications in treating various diseases.

Another line of investigation focuses on the antimicrobial properties of {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial agents. The structural complexity of this compound suggests that it may disrupt essential bacterial processes or interfere with microbial cell wall synthesis. Preliminary studies have shown promising results in vitro, indicating that derivatives of this molecule could possess significant antibacterial activity. Further research is needed to validate these findings and explore the potential for developing new antibiotics based on this scaffold.

The solubility and bioavailability of pharmaceutical compounds are critical factors in determining their efficacy. The presence of both polar (sulfonamide and carboxylic acid) and non-polar (aromatic ring) regions in {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid suggests that it may have moderate solubility in both aqueous and organic solvents. This balanced solubility profile could enhance its bioavailability upon administration, making it a suitable candidate for oral or parenteral formulations. Additionally, the compound's stability under various conditions would be an important consideration for pharmaceutical development.

In conclusion, {N-[(2-Methylphenyl)methyl]methanesulfonamido}acetic acid (CAS No: 1181973-93-2) is a structurally complex organic compound with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups makes it an attractive candidate for further exploration in various therapeutic areas. Ongoing studies aim to elucidate its biological activities, mechanisms of action, and pharmacokinetic properties. As research continues to uncover new insights into the pharmacological potential of this compound, it holds promise for contributing to the development of novel therapeutic agents.